Methyl 5-acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate

• IUPAC Name: methyl 5-acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-4-carboxylate
• InChI: InChI=1S/C11H13NO3S/c1-7(13)12-5-3-9-8(4-6-16-9)10(12)11(14)15-2/h4,6,10H,3,5H2,1-2H3
• InChI Key: JBEAOLCBIHPKTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1C(=O)OC)C=CS2
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol

Description

“Methyl 5-acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate” is a chemical compound. It is used as an intermediate in the synthesis of the antiplatelet drug clopidogrel.

Synthesis Analysis

The synthesis of this compound and its derivatives has been reported in various studies. One study describes the design and synthesis of new antitubulin agents based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold. The compounds were characterized by the presence of a 3′,4′,5′-trimethoxyanilino moiety and a cyano or an alkoxycarbonyl group at its 2- or 3-position.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered ring with five methylene bridges (-CH2-) and one amine bridge (-NH-) fused to a five-membered heterocyclic ring thiophene.

Chemical Reactions Analysis

The compound has been evaluated for antiproliferative activity on a panel of cancer cell lines. The 2-(3′,4′,5′-trimethoxyanilino)-3-cyano-6-methoxycarbonyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine derivative and its 6-ethoxycarbonyl homologue were identified as new antiproliferative agents that inhibit cancer cell growth.

Scientific Research Applications

Antitubulin Agents

. . .

Induction of Apoptosis

. This means that as the dose of the compound increases, so does its ability to induce apoptosis, which is a form of programmed cell death. .

Synthesis of Heterocyclic Compounds

. .

Mechanism of Action

Target of Action

Similar compounds have been known to exhibit diverse biological activities .

Mode of Action

It’s known that similar compounds can cause a significant and dose-dependent accumulation of cells in the g2/m phase of the cell cycle .

Biochemical Pathways

It’s known that similar compounds can affect various biological activities .

Pharmacokinetics

The compound is known to be soluble in water and ethanol , which could potentially influence its bioavailability.

Result of Action

Similar compounds have been known to cause a significant and dose-dependent accumulation of cells in the g2/m phase of the cell cycle, with a concomitant decrease of cells in the other phases of the cell cycle (especially the g0/g1 phase) .

Action Environment

The compound’s solubility in water and ethanol could potentially influence its stability and efficacy in different environments.